Cas no 855-91-4 (N4-Acetylsulfaphenazole)

N4-Acetylsulfaphenazole is a sulfonamide derivative with acetylated modification at the N4 position, enhancing its metabolic stability and pharmacokinetic profile. This compound is primarily utilized in research applications, particularly in studies involving sulfonamide antibiotics and their mechanisms of action. Its acetyl group improves resistance to enzymatic degradation, making it a valuable reference standard for analytical and metabolic investigations. The structural modification also allows for comparative studies with parent sulfaphenazole, aiding in the understanding of structure-activity relationships. N4-Acetylsulfaphenazole is characterized by high purity and consistency, ensuring reliable performance in laboratory settings. Its applications extend to antimicrobial research and drug metabolism studies.

N4-Acetylsulfaphenazole structure

Product Name:N4-Acetylsulfaphenazole

CAS No:855-91-4

MF:C₁₇H₁₆N₄O₃S

MW:356.398941993713

CID:721815

Update Time:2025-06-08

N4-Acetylsulfaphenazole Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-[4-[[(1-phenyl-1H-pyrazol-5-yl)amino]sulfonyl]phenyl]-
- N-[4-[(2-phenylpyrazol-3-yl)sulfamoyl]phenyl]acetamide
- N4-acetylsulfaphenazole
- Acetamide, N-[4-[[(1-phenyl-1H-pyrazol-5-yl)amino]sulfonyl]phenyl]-
- N4-Acetylsulfaphenazole
- Inchi： 1S/C17H16N4O3S/c1-13(22)19-14-7-9-16(10-8-14)25(23,24)20-17-11-12-18-21(17)15-5-3-2-4-6-15/h2-12,20H,1H3,(H,19,22)
- InChI Key： PSFOMYYDCTXBHG-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(S(NC2N(C3=CC=CC=C3)N=CC=2)(=O)=O)C=C1)(=O)C

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Melting Point: >155°C (dec.)
Solubility: Soluble in DMSO (a little) \ methanol (a little)
pka: 6.26±0.50(Predicted)

N4-Acetylsulfaphenazole Security Information

Storage Condition：Refrigerator, under inert atmosphere

N4-Acetylsulfaphenazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A188015-500mg	N4-Acetylsulfaphenazole	855-91-4		500mg	$ 127.00	2023-09-09
TRC	A188015-1g	N4-Acetylsulfaphenazole	855-91-4		1g	$ 224.00	2023-09-09
TRC	A188015-2.5g	N4-Acetylsulfaphenazole	855-91-4		2.5g	$ 431.00	2023-09-09
TRC	A188015-2500mg	N4-Acetylsulfaphenazole	855-91-4		2500mg	$ 431.00	2023-04-19
A2B Chem LLC	AH70885-500mg	N4-acetylsulfaphenazole	855-91-4	98%	500mg	$331.00	2024-04-19
A2B Chem LLC	AH70885-1g	N4-acetylsulfaphenazole	855-91-4	98%	1g	$490.00	2024-04-19
A2B Chem LLC	AH70885-5g	N4-acetylsulfaphenazole	855-91-4	98%	5g	$1785.00	2024-04-19